(4-Methoxy-phenyl)-propynoic acid ethyl ester

• IUPAC Name: ethyl 3-(4-methoxyphenyl)prop-2-ynoate
• InChI: InChI=1S/C12H12O3/c1-3-15-12(13)9-6-10-4-7-11(14-2)8-5-10/h4-5,7-8H,3H2,1-2H3
• InChI Key: MVDSJVWPODRSJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C#CC1=CC=C(C=C1)OC
• Molecular Formula: C12H12O3
• DSSTOX Substance ID: DTXSID90482558
• Molecular Weight: 204.22 g/mol
• CAS RN: 51718-85-5

Description

(4-Methoxy-phenyl)-propynoic acid ethyl ester, also known as MPPAEE, is a chemical compound with the molecular formula C11H12O3. It is a white crystalline solid that is soluble in organic solvents such as ethanol and acetone. MPPAEE has been studied for its potential applications in scientific research due to its unique properties.

Scientific Research Applications

• Photochemical Synthesis : A study by Álvaro, M. et al. (1987) explored the photochemical behavior of certain esters, including (4-Methoxy-phenyl)-propynoic acid ethyl ester. They found these compounds to be valuable as direct chromone precursors, demonstrating potential in synthetic photochemistry applications (Álvaro et al., 1987).

• X-Ray Powder Diffraction Data : Wang, Q. et al. (2017) reported on the X-ray powder diffraction data for a compound structurally related to this compound, emphasizing its role in the synthesis of the anticoagulant, apixaban. This study underscores its importance in the structural analysis of pharmaceutical compounds (Wang et al., 2017).

• Cancer Chemoprevention Agent : Curini, M. et al. (2006) researched a related compound, highlighting its potential as a chemopreventive agent against various types of cancer, including colon and tongue cancers. This indicates the possible therapeutic applications of (4-Methoxy-phenyl)-propynoic acid derivatives (Curini et al., 2006).

• Molluscicidal Activity : De Souza, L. C. et al. (2004) synthesized and tested the molluscicidal activity of various compounds, including derivatives of (4-Methoxy-phenyl)-propynoic acid. Their study revealed significant activities against egg masses of Biomphalaria glabrata, a species of freshwater snail (De Souza et al., 2004).

• Optical Materials Research : Cao, H. et al. (2008) conducted research on methacrylate monomers containing azo and electronical push and pull structure, which involved a derivative of (4-Methoxy-phenyl)-propynoic acid. This study is significant for the development of advanced optical materials (Cao et al., 2008).

• Chiral Chemical Synthesis : Padhi, S. & Chadha, A. (2005) investigated the deracemisation of β-hydroxy esters using immobilised whole cells. Their study, involving a compound structurally related to (4-Methoxy-phenyl)-propynoic acid, has implications in the field of chiral synthesis, relevant to pharmaceuticals (Padhi & Chadha, 2005).

• Cosmetic Industry : Yadav, V. G. et al. (1999) explored the synthesis of esters of 4-methoxy cinnamic acid, a process related to the synthesis of this compound, for applications in the cosmetic industry (Yadav & Chandalia, 1999).

• Synthesis of Novel Compounds : Gusak, K. & Kozlov, N. (2005) reported the synthesis of novel phenyl esters of carboxylic acids, highlighting the potential of this compound in the creation of new chemical entities (Gusak & Kozlov, 2005).

• Antimicrobial Activity : Ma, Y. et al. (2014) synthesized novel cis/trans-but-2-enedioic acid esters and evaluated their antimicrobial activities. This research contributes to understanding the potential antimicrobial properties of this compound derivatives (Ma et al., 2014).

• Greener Synthesis : Bhanawase, S. L. & Yadav, G. (2017) developed a novel, environmentally friendly synthesis method for 2-methoxy phenyl benzoate, a compound related to this compound, highlighting its potential for sustainable chemical production (Bhanawase & Yadav, 2017).